alpha-cobratoxin
alpha-cobratoxin
α-cobratoxin (alpha-elapitoxin-Nk2a) has been isolated from the venom of the Naja kaouthia cobra snake. α-cobratoxin preferentially blocks muscular and neuronal α 7/CHRNA7 nicotinic acetylcholine receptor (Kd = 55 pM). α-cobratoxin is involved in paralysis by preventing acetylcholine binding to the nAChR. This toxin has shown to cause reduction of tumor growth in mice lung cancer.
Brand Name:
Vulcanchem
CAS No.:
769933-79-1
VCID:
VC0013378
InChI:
SMILES:
Molecular Formula:
C332H520N98O101S10
Molecular Weight:
7821.04 g/mol
alpha-cobratoxin
CAS No.: 769933-79-1
Peptides
VCID: VC0013378
Molecular Formula: C332H520N98O101S10
Molecular Weight: 7821.04 g/mol
CAS No. | 769933-79-1 |
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Product Name | alpha-cobratoxin |
Molecular Formula | C332H520N98O101S10 |
Molecular Weight | 7821.04 g/mol |
Appearance | White lyophilized solidPurity rate: > 95 %AA sequence: IRCFITPDIT SKDCPNGHVC YTKTWCDAFC SIRGKRVDLG CAATCPTVKT GVDIQCCSTD NCNPFPTRKR PDisulfide bonds: Cys3-Cys20, Cys14-Cys41, Cys26-Cys30, Cys45-Cys56 and Cys57-Cys62Length (aa): 71 |
Description | α-cobratoxin (alpha-elapitoxin-Nk2a) has been isolated from the venom of the Naja kaouthia cobra snake. α-cobratoxin preferentially blocks muscular and neuronal α 7/CHRNA7 nicotinic acetylcholine receptor (Kd = 55 pM). α-cobratoxin is involved in paralysis by preventing acetylcholine binding to the nAChR. This toxin has shown to cause reduction of tumor growth in mice lung cancer. |
Last Modified | Aug 20 2021 |
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